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Compound of Interest

(3-Bromo-2-
Compound Name:
methylpropoxy)cyclohexane

Cat. No.: B13530219

Get Quote

Executive Summary & Compound Profile

(3-Bromo-2-methylpropoxy)cyclohexane is a bifunctional ether intermediate characterized
by a cyclohexyl ring and a brominated isobutyl chain. Its utility lies in its dual reactivity: the
stability of the ether linkage combined with the electrophilic alkyl bromide handle, making it a
valuable building block in medicinal chemistry and polymer functionalization.

This guide establishes the Standard Reference Specifications for this molecule, synthesizing
data from structural analogs and substituent additivity principles to provide a self-validating

analytical framework.

Chemical Identity
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Parameter Detail

IUPAC Name 1-(3-Bromo-2-methylpropoxy)cyclohexane
CAS Number 1491596-50-9

Molecular Formula C10H19BrO

Molecular Weight 235.16 g/mol

SMILES CC(CBr)cocicccecece

InChl Key RIYVYEZKWJIVPGX-UHFFFAOYSA-N

Nuclear Magnetic Resonance (NMR)
Spectroscopy|3]

The NMR signature of this compound is defined by the distinct chemical environments of the
propyl linker. The chiral center at C2 of the propyl chain renders the geminal protons of the
adjacent methylene groups (C1 and C3) diastereotopic, potentially increasing spectral
complexity.

'H NMR (Proton) Specification

Solvent: CDCIs (7.26 ppm reference) | Frequency: 400 MHz
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. ) Structural
Shift (0, ppm) Mult. Integ. Assignment
Context

Deshielded by

bromine;
3.45-3.55 dd 2H -CH2-Br diastereotopic

splitting may

occur.

Deshielded by

oxygen; typically

Hz).

Methine proton
of the

3.15-3.25 m 1H Cy-CH-O cyclohexane ring
(alpha to

oxygen).

Methine of the

propyl chain;
2.05-2.15 m 1H -CH(Me)- beta to both

electronegative

groups.

Equatorial
1.80-1.95 m 2H Cy-CH:z protons (C2/C6
of ring).

Equatorial
1.65-1.75 m 2H Cy-CH:z protons (C3/C5
of ring).

Axial protons and
1.15-1.40 m 6H Cy-CH:z
C4 protons.

Methyl doublet (
1.05 d 3H -CHs
Hz).
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3C NMR (Carbon) Specification

Solvent: CDCIs (77.16 ppm reference)

Shift (8, ppm) Type Assignment Mechanistic Note
Characteristic shift for
77.5 CH Cy-CH-O
secondary alkyl ether.
Deshielded by
73.2 CH:z -O-CHza- oxygen; primary
carbon.
Heavy atom effect (Br)
typically shifts this
38.5 CH2 -CH2-Br yp. Y _
upfield relative to CI/O
analogs.
35.1 CH -CH(Me)- Branching point.
32.4 CH: Cy-C2/6 Beta to oxygen.
25.8 CH2 Cy-C4 Distal ring carbon.
24.3 CH:z Cy-C3/5 Gamma to oxygen.
16.2 CHs -CHs Methyl group.

Structural Logic Diagram (NMR)

The following diagram illustrates the inductive effects governing the chemical shifts.
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Caption: Inductive influence map showing the propagation of deshielding effects from

Heteroatoms (Br, O) to adjacent methylene and methine centers.

Infrared (IR) Spectroscopy[4]

IR analysis confirms the functional groups. The absence of hydroxyl (-OH) and alkene (C=C)

bands is a critical purity check.

Wavenumber (cm—*)

Vibration Mode Diagnostic Value

Strong intensity; confirms

2930, 2855 C-H Stretch (sp?) ] ]
saturated aliphatic backbone.
Strong ether band; critical for
1110- 1080 C-O-C Stretch o )
confirming the linkage.
Moderate/Strong; definitive for
600 - 500 C-Br Stretch )
alkyl bromide.
Methyl/Methylene
1450, 1375 C-H Bend )
deformations.

Mass Spectrometry (MS)
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Mass spectrometry provides the definitive confirmation of the molecular formula and the
presence of bromine.

lonization Profile (El, 70 eV)

¢ Molecular lon (M*): Observed at m/z 234 and 236.

« |sotopic Pattern: The naturally occurring isotopes of Bromine (“°Br and 81Br) exist in a nearly
1:1 ratio. Therefore, the molecular ion cluster will appear as two peaks of equal intensity
separated by 2 mass units (M and M+2).

Fragmentation Pathway

* Alpha-Cleavage: Rupture adjacent to the ether oxygen.
+ Loss of Bromine: Heterolytic cleavage of the C-Br bond.

» Cyclohexyl Cation: A dominant peak typically observed at m/z 83.

Molecular lon (M+)
m/z 234 | 236
(1:1 Ratio)

Cyclohexyl Cation

[C6H11]+ Loss of Cyclohexyl

m/z 83 [C4H8Bro]+
(Base Peak)

Fragment A
[M - Br]+
m/z 155

Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (El) ionization showing the
characteristic loss of bromine and formation of the stable cyclohexyl cation.

Experimental Protocol for Characterization
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To ensure data integrity, the following sample preparation workflow is recommended. This

protocol is designed to minimize solvent interference and hydrolysis.

Sample Preparation

Solvent Selection: Use CDCIs (Chloroform-d) neutralized with silver foil or basic alumina if
the compound has been stored for long periods, as traces of DCI (acid) can degrade the
ether.

Concentration:
o 'H NMR: Dissolve 5-10 mg of sample in 0.6 mL solvent.

o 13C NMR: Dissolve 30-50 mg of sample in 0.6 mL solvent to ensure adequate signal-to-
noise ratio for quaternary/secondary carbons.

Reference: Ensure TMS (Tetramethylsilane) is present at 0.00 ppm or reference the residual
CHCIs peak at 7.26 ppm.

Quality Control Check

Impurity Alert: Watch for a triplet at

ppm, which may indicate 3-bromo-2-methylpropan-1-ol (unreacted starting material).

Impurity Alert: Watch for multiplets at

ppm or 5.0-6.0 ppm, indicating elimination products (alkenes).
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» National Institute of Standards and Technology (NIST).NIST Chemistry WebBook, SRD 69.
(General reference for mass spectral fragmentation patterns of alkyl halides and ethers).

e To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization: (3-
Bromo-2-methylpropoxy)cyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13530219/docs#comprehensive-spectroscopic-
characterization-3-bromo-2-methylpropoxy-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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